Amyl hydrocinnamyl alcohol
Amyl hydrocinnamyl alcohol
2-Benzylheptan-1-ol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. 2-Benzylheptan-1-ol is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Benzylheptan-1-ol has been primarily detected in urine. Within the cell, 2-benzylheptan-1-ol is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
92368-90-6
VCID:
VC0146569
InChI:
InChI=1S/C14H22O/c1-2-3-5-10-14(12-15)11-13-8-6-4-7-9-13/h4,6-9,14-15H,2-3,5,10-12H2,1H3
SMILES:
CCCCCC(CC1=CC=CC=C1)CO
Molecular Formula:
C14H22O
Molecular Weight:
206.32 g/mol
Amyl hydrocinnamyl alcohol
CAS No.: 92368-90-6
Reference Standards
VCID: VC0146569
Molecular Formula: C14H22O
Molecular Weight: 206.32 g/mol
CAS No. | 92368-90-6 |
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Product Name | Amyl hydrocinnamyl alcohol |
Molecular Formula | C14H22O |
Molecular Weight | 206.32 g/mol |
IUPAC Name | 2-benzylheptan-1-ol |
Standard InChI | InChI=1S/C14H22O/c1-2-3-5-10-14(12-15)11-13-8-6-4-7-9-13/h4,6-9,14-15H,2-3,5,10-12H2,1H3 |
Standard InChIKey | CGMOOAUESLSUKM-UHFFFAOYSA-N |
SMILES | CCCCCC(CC1=CC=CC=C1)CO |
Canonical SMILES | CCCCCC(CC1=CC=CC=C1)CO |
Description | 2-Benzylheptan-1-ol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. 2-Benzylheptan-1-ol is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Benzylheptan-1-ol has been primarily detected in urine. Within the cell, 2-benzylheptan-1-ol is primarily located in the membrane (predicted from logP) and cytoplasm. |
Synonyms | 2-benzylheptanol |
PubChem Compound | 64916 |
Last Modified | Nov 11 2021 |
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